2-Methyl-1-(1-phenylethyl)-1H-indole-3-carboxylic acid

• Molecular Formula: C18H17NO2
• Molecular Weight: 279.3 g/mol
• IUPAC Name: 2-methyl-1-(1-phenylethyl)indole-3-carboxylic acid
• InChI: InChI=1S/C18H17NO2/c1-12(14-8-4-3-5-9-14)19-13(2)17(18(20)21)15-10-6-7-11-16(15)19/h3-12H,1-2H3,(H,20,21)
• InChI Key: CRQRBPMRPTWKSL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C(C)C3=CC=CC=C3)C(=O)O

Description

2-Methyl-1-(1-phenylethyl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixed solution of methanol and water (4 mL), ethyl 2-methyl-1-(1-phenylethyl)-1H-indole-3-carboxylate (300 mg, 0.98 mmol) and potassium hydroxide (546 mg, 9.76 mmol) was added. The mixture was refluxed with stirring for 4 hours. The reaction mixture was concentrated to give a residue. To the residue, water (10 mL) was added and the mixture was extracted with dichloromethane (20 mL×3). The organic phase was concentrated to give crude product 2-methyl-1-(1-phenylethyl)-1H-indole-3-carboxylic acid (150 mg). LRMS (M−H)− m/z: calcd 279.13. found 279.